Cas no 21102-09-0 (2-pentanol, 3-ethyl-4,4-dimethyl-)
21102-09-0 structure
Product Name:2-pentanol, 3-ethyl-4,4-dimethyl-
CAS No:21102-09-0
MF:C9H20O
MW:144.254503250122
CID:864471
PubChem ID:53249420
Update Time:2025-04-19
2-pentanol, 3-ethyl-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-pentanol, 3-ethyl-4,4-dimethyl-
- 3-ethyl-4,4-dimethylpentan-2-ol
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- Inchi: 1S/C9H20O/c1-6-8(7(2)10)9(3,4)5/h7-8,10H,6H2,1-5H3
- InChI Key: YGQDLQQRBCOMKJ-UHFFFAOYSA-N
- SMILES: OC(C)C(CC)C(C)(C)C
Computed Properties
- Exact Mass: 144.1515
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 91.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-pentanol, 3-ethyl-4,4-dimethyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
21102-09-0 (2-pentanol, 3-ethyl-4,4-dimethyl-) Related Products
- 1838-73-9(3-Methyl-4-heptanol)
- 19549-72-5(2,4-Dimethyl-3-heptanol)
- 617-29-8(2-Methyl-3-hexanol)
- 19550-07-3(2,5-Dimethyl-3-hexanol)
- 19780-39-3(3-Ethyl-2-heptanol)
- 16844-71-6(Epifriedelanol)
- 18720-62-2(2-Methyl-3-heptanol)
- 14979-39-6(4-Methyl-3-heptanol)
- 4209-90-9(2,2-Dimethyl-3-hexanol)
- 144-19-4(2,2,4-Trimethyl-1,3-pentanediol)
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